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Compound of Interest

Compound Name: Diethylene Glycol

Cat. No.: B2406350 Get Quote

Essential Safety and Handling Guide for Diethylene
Glycol
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of diethylene glycol (DEG). It is intended for researchers,

scientists, and drug development professionals to ensure safe and compliant laboratory

practices.

Personal Protective Equipment (PPE)
When handling diethylene glycol, it is crucial to use appropriate Personal Protective

Equipment (PPE) to minimize exposure and ensure personal safety. The following table

summarizes the recommended PPE.
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PPE Category Item
Specifications and
Remarks

Eye/Face Protection Safety Goggles

Wear tightly fitting safety

goggles with side-shields.[1][2]

A face shield may be required

for large quantities or when

there is a splash hazard.

Skin Protection Gloves

Chemical-impermeable gloves

are required. Butyl rubber,

nitrile rubber, or Viton are

suitable materials.[1][2][3]

Always inspect gloves for tears

or holes before use.

Lab Coat/Clothing

Wear a fire/flame-resistant and

impervious lab coat or clothing.

[1] Ensure it is buttoned and

fits properly to cover as much

skin as possible.

Shoes

Wear closed-toe and closed-

heel shoes that cover the

entire foot.[1]

Respiratory Protection Respirator

Use in a well-ventilated area.

[1][4][5] If exposure limits are

exceeded or irritation is

experienced, a full-face

respirator with an organic

vapor cartridge is

recommended.[1][6] For

significant aerosol generation,

a dust mask may be

appropriate.

Quantitative Data for Glove Selection:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://my.chemius.net/p/RFZQur/en/mh/en
https://download.basf.com/p1/000000000030089540_SDS_GEN_00/en_UN/Diethylene_glycol_MFG_30089540_SDS_GEN_00_en_6-0.pdf
https://my.chemius.net/p/RFZQur/en/mh/en
https://download.basf.com/p1/000000000030089540_SDS_GEN_00/en_UN/Diethylene_glycol_MFG_30089540_SDS_GEN_00_en_6-0.pdf
https://datasheets.scbt.com/sc-214888.pdf
https://my.chemius.net/p/RFZQur/en/mh/en
https://my.chemius.net/p/RFZQur/en/mh/en
https://my.chemius.net/p/RFZQur/en/mh/en
https://www.cdhfinechemical.com/images/product/msds/37_1932236588_DIETHYLENEGLYCOL-CASNO-111-46-6-MSDS.pdf
https://www.chemcentral.com/media/product_attribute/sds_file/s/d/sds_file-87071.pdf
https://my.chemius.net/p/RFZQur/en/mh/en
https://www.meglobal.biz/wp-content/uploads/2024/01/DEG_SDS_UAE.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2406350?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Glove Material Thickness Penetration Time

Butyl rubber 0.5 mm - 0.8 mm > 480 min

Nitrile rubber 0.4 mm > 480 min

Chloroprene rubber 0.5 mm > 480 min

Note: The selection of suitable gloves depends not only on the material but also on other

quality characteristics and varies from manufacturer to manufacturer. The permeation time is

determined by the glove manufacturer and must be observed.[1][2]

Operational Plan for Handling Diethylene Glycol
This section provides a step-by-step guide for the safe handling of diethylene glycol in a

laboratory setting.

Preparation and Precautionary Measures
Ventilation: Always handle diethylene glycol in a well-ventilated area.[4][5]

PPE Inspection: Before starting any procedure, inspect all PPE for integrity. Ensure gloves

are free of tears or holes.

Emergency Equipment: Ensure that an eyewash station and safety shower are readily

accessible.

Review Safety Data Sheet (SDS): Always review the SDS for diethylene glycol before use

to be familiar with its hazards and safety precautions.[2][4][7][8]

Handling Procedure
Avoid Contact: Avoid contact with skin and eyes.[4]

Avoid Inhalation: Do not breathe mist, gas, or vapors.[4][5][7]

Prevent Aerosol Formation: Avoid the formation of dust and aerosols.

Use Appropriate Tools: Use non-sparking tools to prevent ignition.
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Personal Hygiene: Wash hands thoroughly after handling.[1][2][4][7][8][9][10] Do not eat,

drink, or smoke in the handling area.[1][2][3][7][9][10][11]

Storage
Container: Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][2][4]

[9][11]

Incompatible Materials: Keep away from incompatible materials such as strong oxidizing

agents and strong acids.[1][3][9]

Spill and Emergency Procedures
Spill:

Evacuate personnel to a safe area.

Ensure adequate ventilation and remove all sources of ignition.

Wear appropriate PPE.

Contain the spill and prevent it from entering drains.[2][4][5]

Collect the spillage using an absorbent material (e.g., sand, earth, vermiculite) and place it

in a suitable, closed container for disposal.[1][2][4]

First Aid:

Skin Contact: Remove contaminated clothing and rinse the affected area with plenty of

water for at least 15 minutes.[11]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also

under the eyelids.[9][11]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.[11]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Call a doctor or Poison Control Center immediately.[9]
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Fire:

Use dry chemical, carbon dioxide, or alcohol-resistant foam to extinguish.[1]

Firefighters should wear self-contained breathing apparatus.[4]

Disposal Plan
Proper disposal of diethylene glycol is essential to prevent environmental contamination.

Waste Classification: Used diethylene glycol may be classified as hazardous waste,

especially if contaminated with other substances.[12][13]

Containerization: Collect waste in a suitable, closed, and properly labeled container.[14]

Disposal Method: Dispose of the waste at a licensed hazardous waste disposal facility.[1][12]

Do not pour glycol down the drain, into a septic system, or onto the ground.[13][14]

Local Regulations: Always follow local, state, and federal regulations for hazardous waste

disposal.[12][13] Recycling may be an option and should be considered where available.[12]

[14][15]

Workflow for Safe Handling of Diethylene Glycol

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://my.chemius.net/p/RFZQur/en/mh/en
https://www.cdhfinechemical.com/images/product/msds/37_1932236588_DIETHYLENEGLYCOL-CASNO-111-46-6-MSDS.pdf
https://www.benchchem.com/product/b2406350?utm_src=pdf-body
https://www.benchchem.com/product/b2406350?utm_src=pdf-body
https://www.hwhenvironmental.com/guide-to-glycol-disposal/
https://clearwatershelton.com/how-to-dispose-of-glycol/
https://goglycolpros.com/pages/glycol-safe-disposal-storage
https://my.chemius.net/p/RFZQur/en/mh/en
https://www.hwhenvironmental.com/guide-to-glycol-disposal/
https://clearwatershelton.com/how-to-dispose-of-glycol/
https://goglycolpros.com/pages/glycol-safe-disposal-storage
https://www.hwhenvironmental.com/guide-to-glycol-disposal/
https://clearwatershelton.com/how-to-dispose-of-glycol/
https://www.hwhenvironmental.com/guide-to-glycol-disposal/
https://goglycolpros.com/pages/glycol-safe-disposal-storage
https://mcfenvironmental.com/glycol-waste-managemet-compliance-guide-automotive-hvac-industrial-facilities/
https://www.benchchem.com/product/b2406350?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2406350?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Preparation

2. Handling

3. Post-Handling

4. Disposal

Risk Assessment

Gather PPE

Setup Workspace

Chemical Handling

Proceed if safe

Observation

Decontamination

Procedure complete

First Aid

Exposure Occurs

Waste Segregation

Waste Storage

Waste Disposal

Spill Response

Seek Medical Attention

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of diethylene glycol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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